N-[(1-ethylpyrrolidin-2-yl)methyl]-N-[(4-hydroxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide

• IUPAC Name: N-[(1-ethylpyrrolidin-2-yl)methyl]-N-[(4-hydroxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H29N3O3/c1-3-22-12-4-5-16(22)14-23(13-15-6-8-17(24)9-7-15)20(26)18-10-11-19(25)21(18)2/h6-9,16,18,24H,3-5,10-14H2,1-2H3
• InChI Key: CHEIIUXHODKUHK-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC1CN(CC2=CC=C(C=C2)O)C(=O)C3CCC(=O)N3C
• Molecular Formula: C20H29N3O3
• Molecular Weight: 359.5 g/mol

Description

N-[(1-ethylpyrrolidin-2-yl)methyl]-N-[(4-hydroxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide is a complex organic compound featuring a pyrrolidine ring, a hydroxyphenyl group, and various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1-ethylpyrrolidin-2-yl)methyl]-N-[(4-hydroxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide typically involves multi-step organic reactions. The process begins with the preparation of the pyrrolidine ring, followed by the introduction of the ethyl and hydroxyphenyl groups through nucleophilic substitution reactions. The final step involves the formation of the carboxamide group under controlled conditions, often using reagents like carbodiimides or acid chlorides.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

N-[(1-ethylpyrrolidin-2-yl)methyl]-N-[(4-hydroxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The hydroxyphenyl group can be oxidized to form quinones.

Reduction: The carbonyl group in the pyrrolidine ring can be reduced to form alcohols.

Substitution: The ethyl group can be substituted with other alkyl or aryl groups through nucleophilic substitution.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Reagents like alkyl halides or aryl halides in the presence of a base such as sodium hydride (NaH).

Major Products

Oxidation: Quinones and other oxidized derivatives.

Reduction: Alcohols and reduced derivatives.

Substitution: Various alkylated or arylated derivatives.

Scientific Research Applications

N-[(1-ethylpyrrolidin-2-yl)methyl]-N-[(4-hydroxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(1-ethylpyrrolidin-2-yl)methyl]-N-[(4-hydroxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved often include signal transduction cascades and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• N-[(1-ethylpyrrolidin-2-yl)methyl]piperidine-4-carboxamide
• N-[(1-ethylpyrrolidin-2-yl)methyl]-N-[(4-methoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide

Uniqueness

N-[(1-ethylpyrrolidin-2-yl)methyl]-N-[(4-hydroxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide is unique due to the presence of both the hydroxyphenyl and pyrrolidine groups, which confer distinct chemical and biological properties. Its specific structure allows for unique interactions with biological targets, making it a valuable compound for research and potential therapeutic applications.